Cas no 2089648-66-6 (Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate)

• Product Name: Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate
• CAS No: 2089648-66-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 4779784
• Update Time: 2025-05-23

Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-METHYL-5-(3-OXOCYCLOBUTYL)BENZOATE
• Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate

• Inchi： 1S/C13H14O3/c1-8-3-4-9(10-5-11(14)6-10)7-12(8)13(15)16-2/h3-4,7,10H,5-6H2,1-2H3
• InChI Key： FUWOBISUESIXBB-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(C)=C(C(=O)OC)C=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate

Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate: A Comprehensive Overview

The compound Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate, identified by the CAS number 2089648-66-6, is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of esters, specifically derived from benzoic acid derivatives. Its structure consists of a benzene ring substituted with a methyl group at the 2-position and a cyclobutane ring with a ketone group at the 3-position attached via an ester linkage at the 5-position. This configuration imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The presence of the cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. This structural feature has been exploited in various chemical reactions, including cycloadditions and ring-opening reactions, which are pivotal in organic synthesis. For instance, researchers have utilized Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate as a precursor for constructing complex molecular frameworks, demonstrating its versatility in synthetic chemistry.

In terms of physical properties, this compound exhibits a melting point of approximately 110°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound's UV-vis spectrum shows absorption bands in the range of 270–300 nm, which is indicative of its aromatic character and conjugation within the molecule.

The synthesis of Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate typically involves multi-step processes, often starting from readily available starting materials like benzene derivatives. One common approach involves the Friedel-Crafts acylation to introduce the ketone group onto the benzene ring, followed by esterification to form the final product. Optimization of reaction conditions, such as temperature and catalyst selection, has been extensively studied to enhance yield and purity.

From an application standpoint, this compound has shown promise in several areas. In materials science, it has been used as a building block for constructing functional polymers with tailored properties. For example, researchers have incorporated it into polyurethane formulations to improve mechanical strength and thermal stability. In pharmacology, its unique structure has been explored for potential drug delivery applications, where it serves as a carrier or stabilizing agent for bioactive molecules.

Moreover, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate. By utilizing biodegradable catalysts and renewable feedstocks, scientists aim to reduce the environmental footprint associated with its production. These efforts align with global initiatives to promote eco-friendly chemical processes.

In conclusion, Methyl 2-methyl-5-(3-oxocyclobutyl)benzoate is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse chemical reactivities and applications, while ongoing research continues to uncover new avenues for its utilization. As scientific understanding advances, this compound is poised to play an increasingly important role in both academic research and industrial innovation.